Cas no 1267778-70-0 (2-(5-fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 1267778-70-0
• MF: C₉H₁₀ClFO₃S
• MW: 252.690304279327
• CID: 6489689
• PubChem ID: 82159747
• Update Time: 2025-06-15

2-(5-fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride
• 1267778-70-0
• EN300-1987926

• Inchi： 1S/C9H10ClFO3S/c1-14-9-3-2-8(11)6-7(9)4-5-15(10,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： CBBDZCOBSUXAIS-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C=CC=1OC)F)(=O)=O

Computed Properties

• Exact Mass: 252.0023212g/mol
• Monoisotopic Mass: 252.0023212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(5-fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(5-Fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1267778-70-0)

2-(5-Fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1267778-70-0) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and methoxy substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features, including the sulfonyl chloride functional group, enable versatile reactivity, making it invaluable for cross-coupling reactions and peptide modifications.

In recent years, the demand for fluorinated compounds like 2-(5-Fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated sulfonyl chlorides applications" or "CAS 1267778-70-0 synthesis," reflecting its relevance in drug discovery. The compound's electron-withdrawing properties are particularly advantageous in designing kinase inhibitors and antibody-drug conjugates (ADCs), aligning with trends in precision medicine.

The synthesis of 2-(5-Fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride typically involves chlorosulfonation of the corresponding ethane precursor, followed by purification via column chromatography. Analytical techniques such as HPLC and NMR spectroscopy ensure high purity, a key concern for users querying "CAS 1267778-70-0 purity standards." Its stability under inert conditions makes it suitable for high-throughput screening workflows, a hotspot in modern AI-driven drug design platforms.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in modifying polymer surfaces for enhanced hydrophobicity. Searches like "sulfonyl chloride in material functionalization" highlight interdisciplinary interest. However, handling requires adherence to standard laboratory safety protocols, emphasizing glovebox use and anhydrous environments to prevent hydrolysis.

Innovations in green chemistry have spurred interest in sustainable derivatives of 2-(5-Fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride. Queries such as "eco-friendly sulfonylation methods" underscore the shift toward solvent-free reactions and catalytic alternatives. As regulatory scrutiny on chemical waste intensifies, manufacturers are optimizing routes to minimize hazardous byproducts, a topic frequently discussed in ESG (Environmental, Social, and Governance) reports.

In summary, 2-(5-Fluoro-2-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1267778-70-0) exemplifies the intersection of structural versatility and application-driven innovation. Its role in advancing targeted therapies and smart materials ensures sustained relevance, while evolving synthetic methodologies address both performance and sustainability demands.